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Compound of Interest

Compound Name: Rac1-IN-4

Cat. No.: B15613503 Get Quote

Essential Safety and Handling Guide for Rac1-
IN-4
This guide provides crucial safety, handling, and disposal information for Rac1-IN-4, a Rac1

inhibitor.[1][2][3][4] Researchers, scientists, and drug development professionals should adhere

to these guidelines to ensure personal safety and maintain the integrity of the compound. As a

potent, biologically active small molecule, Rac1-IN-4 should be handled with a high degree of

caution in a laboratory setting.

Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) for Rac1-IN-4 is not readily available, it should be

treated as potentially hazardous. General safety protocols for potent kinase inhibitors should be

followed to minimize exposure and ensure a safe laboratory environment.[5][6]

Chemical Information:

Formula: C₂₃H₁₆ClN₅O₂[2]

Molecular Weight: 429.86 g/mol [2]
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A multi-layered approach to PPE is mandatory when handling Rac1-IN-4. The required level of

protection depends on the specific laboratory activity being performed.

Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Two pairs of nitrile

gloves (double-gloving). Eye Protection:

Chemical splash goggles. Lab Coat: Disposable

or non-absorbent material. Ventilation: Certified

chemical fume hood or powder containment

hood.[5]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield.[5] Lab Coat: Standard laboratory coat.

Ventilation: Chemical fume hood.[5][6]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Ventilation: Class II biological

safety cabinet.[5]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to minimize exposure and prevent

contamination.

Storage:

Store Rac1-IN-4 in a cool, dry, and well-ventilated area.[7]

Keep the container tightly sealed and clearly labeled.[5][7]
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Recommended storage temperatures are -20°C for up to one month or -80°C for up to six

months for solutions.[3] For the powder form, storage at -20°C for up to 3 years is

suggested.[8]

Handling Workflow:

The following diagram outlines the standard operating procedure for safely handling Rac1-IN-4
in a laboratory setting.
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Preparation
- Don appropriate PPE

- Designate work area in fume hood

Weighing Solid Compound
- Use precision balance in fume hood

- Handle carefully to avoid dust

Solution Preparation
- Slowly add solvent to solid

- Cap vial and vortex/sonicate to dissolve

Experimentation
- Conduct experiment in designated area

- Use dedicated equipment

Decontamination
- Clean workspace and equipment thoroughly

Waste Disposal
- Segregate solid and liquid hazardous waste

- Use labeled, sealed containers

Doffing PPE
- Remove PPE in correct order to avoid contamination

Click to download full resolution via product page

Caption: Workflow for handling Rac1-IN-4.
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Disposal Plan:

All waste materials contaminated with Rac1-IN-4 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be

placed in a designated, sealed, and clearly labeled hazardous waste container.[6]

Liquid Waste: Unused solutions containing Rac1-IN-4 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not dispose of down the

drain.[6]

Adherence to these safety protocols is paramount to ensuring the well-being of laboratory

personnel and the integrity of the research being conducted. Always consult your institution's

specific safety guidelines and policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15613503#personal-protective-equipment-for-
handling-rac1-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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